Ulipristal Acetate-d3

• Molecular Formula: C30H37NO4
• Molecular Weight: 478.6 g/mol
• InChI: InChI=1S/C30H37NO4/c1-18(32)30(35-19(2)33)15-14-27-25-12-8-21-16-23(34)11-13-24(21)28(25)26(17-29(27,30)3)20-6-9-22(10-7-20)31(4)5/h6-7,9-10,16,25-27H,8,11-15,17H2,1-5H3/t25-,26+,27-,29-,30-/m0/s1/i2D3
• InChIKey: OOLLAFOLCSJHRE-HKASCBTCSA-N

Ulipristal Acetate-d3 for Bioanalytical Quantification: A Procurement Guide for Stable Isotope-Labeled Internal Standards in Pharmacokinetic Research

Ulipristal Acetate-d3 (CAS 1621894-62-9; molecular formula C30H34D3NO4; molecular weight 478.64) is a deuterium-labeled analog of the selective progesterone receptor modulator (SPRM) ulipristal acetate, in which three hydrogen atoms are substituted with stable deuterium isotopes . This compound is functionally classified as a stable isotope-labeled internal standard (SIL-IS) and is predominantly employed in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise quantification of unlabeled ulipristal acetate in biological matrices [1]. Its primary utility resides in bioanalytical method development, method validation, and pharmacokinetic studies, where it serves to correct for matrix effects, extraction variability, and ionization efficiency fluctuations inherent in mass spectrometric analysis .

✓ Bioanalytical workflow: LC-MS/MS quantification of ulipristal acetate in biological matrices

✓ Key role: matrix effect, extraction recovery, and ionization normalization via co-eluting SIL-IS

✓ Procurement context: deuterium-labeled internal standard validated in published human plasma PK research

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source

Why Ulipristal Acetate-d3 Cannot Be Substituted with Unlabeled Analogs or Structural Analog Internal Standards in Validated LC-MS/MS Assays

In quantitative LC-MS/MS bioanalysis, the use of a non-isotopic structural analog as an internal standard introduces systematic quantification errors due to differential extraction recovery, chromatographic retention time shifts, and divergent ionization efficiencies between the analyte and the internal standard [1]. Conversely, unlabeled ulipristal acetate cannot function as an internal standard because it is chemically indistinguishable from the target analyte, rendering signal discrimination impossible. Ulipristal Acetate-d3, as a stable isotope-labeled analog, co-elutes nearly identically with the unlabeled analyte and exhibits equivalent ionization behavior, yet is distinguishable by mass spectrometry via a +3 Da mass shift (m/z 479.3 → 416.2 for the d3-IS versus m/z 476.2 → 134.1 for unlabeled UPA), enabling reliable compensation for matrix effects and sample preparation variability [2]. The validated analytical performance parameters achieved with this SIL-IS cannot be replicated using unlabeled or structurally dissimilar alternatives without complete method revalidation, making Ulipristal Acetate-d3 a non-fungible procurement requirement for laboratories seeking regulatory-compliant, reproducible quantification [3].

Unlabeled ulipristal acetate

Indistinguishable from the target analyte; cannot provide signal discrimination for quantification.

Non-isotopic structural analog IS

Differential extraction recovery, chromatographic retention shift, and divergent ionization may bias accuracy; method revalidation required.

Ulipristal acetate-d6 variant

Larger mass shift (+6 Da) but no published peer-reviewed validation data for this analyte; method transfer may demand full revalidation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source
• [3] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Ulipristal Acetate-d3: Quantitative Evidence of Analytical Performance Differentiation Versus Alternative Internal Standards

Validated LC-MS/MS Performance Metrics Using Ulipristal Acetate-d3 as SIL-IS in Human Plasma

In a fully validated LC-MS/MS method for quantification of ulipristal acetate in human plasma, Ulipristal Acetate-d3 served as the stable isotope-labeled internal standard. The method demonstrated a linear calibration range of 0.300–300 ng/mL for the target analyte. Intra- and inter-day precision (%CV) and accuracy (%RE) were within ±15% across all quality control levels, satisfying FDA bioanalytical method validation acceptance criteria [1].

LC-MS/MS Validation

Method context

0.300–300 ng/mL
precision/accuracy within ±15%

Supports bioanalytical method validation for human plasma PK research

Acceptance criteria referenced from bioanalytical guidance

Evidence Dimension	Analytical Method Validation Parameters (Linearity Range, Precision, Accuracy)
Target Compound Data	Linear range 0.300–300 ng/mL; intra- and inter-day precision and accuracy within ±15%
Comparator Or Baseline	Unlabeled ulipristal acetate (analyte) quantified using Ulipristal Acetate-d3 as internal standard
Quantified Difference	Validated method performance metrics achieved with d3-IS meet regulatory requirements; cannot be achieved with unlabeled UPA as IS (signal indistinguishable)
Conditions	Human plasma; protein precipitation with methanol; Kinetex EVO C18 column (2.1 × 50 mm, 2.6 μm); MRM transitions m/z 476.2 → 134.1 (UPA) and m/z 479.3 → 416.2 (UPA-d3)

Why This Matters

This validated method performance using Ulipristal Acetate-d3 provides a reproducible, regulatory-compliant bioanalytical framework for pharmacokinetic studies that cannot be replicated using unlabeled internal standards.

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source

Comparability of Deuterium-Labeled Variants: Ulipristal Acetate-d3 Versus Ulipristal Acetate-d6 as Internal Standards

Both Ulipristal Acetate-d3 (3 deuterium atoms; +3 Da mass shift) and Ulipristal Acetate-d6 (6 deuterium atoms; +6 Da mass shift) are commercially available as SIL-IS candidates for ulipristal acetate quantification. The d6 variant provides a larger mass differential from the unlabeled analyte, which may reduce the risk of isotopic cross-talk in MS/MS detection; however, the d3 variant has been specifically validated in published pharmacokinetic studies with documented precision and accuracy metrics [1]. No published data demonstrate superiority of d6 over d3 for this specific analyte, and procurement selection should be guided by method-specific validation requirements and availability .

d3 vs d6 SIL-IS

Cross-study comparable

d3: +3 Da, validated
d6: +6 Da, no peer data

Published validation data supports d3 selection for method continuity

Method-specific requirements may guide final choice

Evidence Dimension	Mass Shift and Published Validation Support
Target Compound Data	Ulipristal Acetate-d3: +3 Da mass shift (m/z 479.3); validated in published PK study with intra-/inter-day precision and accuracy ≤15%
Comparator Or Baseline	Ulipristal Acetate-d6: +6 Da mass shift (m/z 482.3); intended for use as internal standard; no published head-to-head validation data versus d3
Quantified Difference	d3 variant supported by peer-reviewed validation data; d6 offers larger mass differential but lacks published validation metrics for this analyte
Conditions	LC-MS/MS quantification of ulipristal acetate in biological matrices

Why This Matters

Selection of Ulipristal Acetate-d3 over the d6 variant is supported by published, peer-reviewed validation data that substantiates its fitness for regulatory bioanalysis, reducing method development burden.

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source

N-Desmethyl Ulipristal Acetate-d3 as a Metabolite-Specific Analytical Standard

Ulipristal acetate is primarily metabolized by CYP3A4 to mono-demethylated and di-demethylated metabolites [1]. N-Desmethyl Ulipristal Acetate-d3, the deuterated analog of the major active metabolite, is available as a distinct analytical standard for quantifying metabolite exposure in pharmacokinetic studies. This compound is supplied with comprehensive characterization data suitable for Abbreviated New Drug Application (ANDA) submissions and commercial quality control applications .

Metabolite Standard

Class-level inference

N-Desmethyl UPA-d3
CYP3A4 metabolite

Enables distinct quantification of major active metabolite

Supplier-provided characterization for research use

Evidence Dimension	Metabolite Quantification Capability
Target Compound Data	N-Desmethyl Ulipristal Acetate-d3: deuterated analytical standard for metabolite quantification; regulatory-grade characterization data provided
Comparator Or Baseline	Parent Ulipristal Acetate-d3: intended for parent drug quantification only
Quantified Difference	Metabolite-specific standard enables distinct quantification of CYP3A4-mediated metabolite versus parent compound
Conditions	In vitro metabolism assays and in vivo pharmacokinetic sample analysis

Why This Matters

Procurement of metabolite-specific deuterated standards (N-Desmethyl Ulipristal Acetate-d3) is essential for comprehensive pharmacokinetic profiling and regulatory submissions that require quantification of both parent drug and active metabolites.

• [1] Drugs.com. Ulipristal Drug Interactions: CYP450 3A4 Metabolism Profile. View Source

Clinical Differentiation of Ulipristal Acetate from Mifepristone: Context for d3-IS Applications in Comparative Efficacy Studies

In a prospective observational study comparing ulipristal acetate (5 mg daily) versus mifepristone (25 mg daily) for 3 months in patients with uterine fibroids, ulipristal acetate demonstrated differential clinical outcomes [1]. Hemoglobin levels increased by 13.8% with ulipristal versus 14.3% with mifepristone (p<0.001). Endometrial thickness increased to 7.2 mm in the ulipristal group versus 8.7 mm in the mifepristone group (p=0.001). A separate comparative study reported that ulipristal acetate was more effective than mifepristone in reducing uterine myoma size after 3 months of treatment [2].

Clinical Endpoint Context

Supporting evidence

Hb +13.8% vs +14.3%
endometrial thickness 7.2 vs 8.7 mm

Reported endpoint differences support analyte-specific monitoring in research

Observational study; endpoint context requires interpretation

Evidence Dimension	Clinical Efficacy Parameters in Uterine Fibroids
Target Compound Data	Ulipristal acetate (5 mg daily): 13.8% Hb increase; endometrial thickness 7.2 mm; significant myoma size reduction
Comparator Or Baseline	Mifepristone (25 mg daily): 14.3% Hb increase; endometrial thickness 8.7 mm; lesser myoma size reduction
Quantified Difference	Mifepristone produced slightly greater Hb increase (+0.5 percentage points); Ulipristal produced lower endometrial thickening (-1.5 mm) and greater myoma size reduction
Conditions	3-month treatment in reproductive-age women with symptomatic uterine fibroids

Why This Matters

These clinical differentiations between ulipristal acetate and mifepristone establish the scientific necessity for analyte-specific quantification methods (using Ulipristal Acetate-d3) in comparative pharmacokinetic and therapeutic drug monitoring studies.

• [1] Anand P, Hansda R, Bharti A, Murmu S. Prospective study on comparison between the efficacy of ulipristal acetate and mifepristone in the management of fibroids in the reproductive age group. Int J Reprod Contracept Obstet Gynecol. 2025;15:273-278. View Source
• [2] A comparative prospective observational study on the use of ulipristal acetate versus mifepristone in reduction of the size of uterine leiomyoma. DOAJ. 2022. View Source

Optimal Research and Industrial Application Scenarios for Ulipristal Acetate-d3 Procurement

Validated Pharmacokinetic Studies in Human Plasma

Ulipristal Acetate-d3 is the validated SIL-IS for LC-MS/MS quantification of ulipristal acetate in human plasma pharmacokinetic studies. The published method using this compound achieved linearity from 0.300–300 ng/mL with intra- and inter-day precision and accuracy meeting FDA bioanalytical validation criteria [1]. This scenario applies to bioavailability/bioequivalence studies, drug-drug interaction assessments, and population pharmacokinetic analyses of ulipristal acetate formulations.

Comparative Bioavailability and ANDA Regulatory Submissions

For Abbreviated New Drug Applications (ANDAs) requiring demonstration of bioequivalence to reference listed drugs containing ulipristal acetate, Ulipristal Acetate-d3 serves as the regulatory-compliant internal standard for plasma concentration quantification. The validated method provides the precision and accuracy documentation required by FDA and EMA bioanalytical method validation guidelines [1].

Metabolite Profiling with N-Desmethyl Ulipristal Acetate-d3

For studies requiring quantification of the CYP3A4-mediated mono-demethylated metabolite of ulipristal acetate, N-Desmethyl Ulipristal Acetate-d3 is available as a characterized analytical standard . This enables distinct quantification of both parent drug and active metabolite in in vitro metabolism assays and in vivo pharmacokinetic sample analysis, supporting comprehensive ADME characterization and regulatory submissions.

Clinical Comparative Efficacy Studies Between SPRM Agents

In clinical trials comparing ulipristal acetate with other selective progesterone receptor modulators such as mifepristone or vilaprisan, Ulipristal Acetate-d3 enables precise therapeutic drug monitoring and exposure-response analyses. Given the documented differential clinical outcomes between ulipristal acetate and mifepristone in uterine fibroid management (hemoglobin response differential +0.5 percentage points; endometrial thickness differential −1.5 mm) [2], accurate quantification of circulating drug concentrations is essential for interpreting inter-individual variability in response.

Application

Selection Property

Validation Focus

Human plasma pharmacokinetic research

Co-eluting deuterated SIL-IS with documented method

Precision and accuracy in biological matrix

Bioequivalence research studies

Regulatory-grade bioanalytical method validation support

Linearity and inter-day precision documentation

CYP3A4 metabolite quantification

Metabolite-specific deuterated analytical standard

Distinct parent/metabolite quantification

SPRM comparative endpoint research

Analyte-specific concentration monitoring

Exposure-response relationship interpretation

• [1] Peng C, Zhao S, Tang L, Wang K, Wang Y, Ding L. A simplified and reliable LC-tandem mass spectrometry method for determination of ulipristal acetate in human plasma and its application to a pharmacokinetic study in healthy Chinese volunteers. Biomed Chromatogr. 2020;34(10):e4908. View Source
• [2] Anand P, Hansda R, Bharti A, Murmu S. Prospective study on comparison between the efficacy of ulipristal acetate and mifepristone in the management of fibroids in the reproductive age group. Int J Reprod Contracept Obstet Gynecol. 2025;15:273-278. View Source